Cas no 200135-02-0 (Benzoic acid, 4-methoxy-, 9-anthracenylmethyl ester)

• Product Name: Benzoic acid, 4-methoxy-, 9-anthracenylmethyl ester
• CAS No: 200135-02-0
• MF: C₂₃H₁₈O₃
• MW: 342.387226581573
• CID: 1391035
• PubChem ID: 71358572
• Update Time: 2025-04-20

Benzoic acid, 4-methoxy-, 9-anthracenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methoxy-, 9-anthracenylmethyl ester
• anthracen-9-ylmethyl 4-methoxybenzoate
• (ANTHRACEN-9-YL)METHYL 4-METHOXYBENZOATE
• DTXSID20782573
• 200135-02-0

• Inchi： 1S/C23H18O3/c1-25-19-12-10-16(11-13-19)23(24)26-15-22-20-8-4-2-6-17(20)14-18-7-3-5-9-21(18)22/h2-14H,15H2,1H3
• InChI Key： LTNUSGTUWFYEKO-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)CC1C2C=CC=CC=2C=C2C=CC=CC=12

Computed Properties

• Exact Mass: 342.12564
• Monoisotopic Mass: 342.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53